Cas no 339-62-8 (4,4,4-trifluoro-3-methylbutan-1-ol)

4,4,4-Trifluoro-3-methylbutan-1-ol is a fluorinated alcohol with the molecular formula C5H9F3O. This compound features a trifluoromethyl group adjacent to a hydroxyl-bearing carbon chain, imparting unique physicochemical properties such as enhanced lipophilicity and metabolic stability. Its structural characteristics make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of fluorine-containing bioactive molecules. The presence of both hydroxyl and trifluoromethyl groups allows for versatile functionalization, enabling applications in medicinal chemistry and material science. The compound’s stability under various reaction conditions further enhances its utility in synthetic workflows. Proper handling is advised due to potential reactivity of the hydroxyl group.

4,4,4-trifluoro-3-methylbutan-1-ol structure

339-62-8 structure

Product Name:4,4,4-trifluoro-3-methylbutan-1-ol

CAS No:339-62-8

MF:C₅H₉F₃O

MW:142.119572401047

MDL:MFCD28361062

CID:883274

PubChem ID:274355

Update Time:2025-06-08

4,4,4-trifluoro-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

- 4,4,4-trifluoro-3-methylbutan-1-ol
- AC1L6UCO
- AC1Q4I9F
- AG-K-68297
- AGN-PC-00KSRV
- AR-1F7546
- CTK1C3797
- NSC120381
- NSC-120381
- MDL： MFCD28361062
- Inchi： 1S/C5H9F3O/c1-4(2-3-9)5(6,7)8/h4,9H,2-3H2,1H3
- InChI Key： JHKAMWUCXKBJBI-UHFFFAOYSA-N
- SMILES： FC(C(C)CCO)(F)F

Computed Properties

Exact Mass: 142.06057
Monoisotopic Mass: 142.06054939g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 78.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23
LogP: 1.56720

4,4,4-trifluoro-3-methylbutan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T257646-100mg	4,4,4-Trifluoro-3-methylbutan-1-ol	339-62-8		100mg	$ 115.00	2022-06-03
TRC	T257646-500mg	4,4,4-Trifluoro-3-methylbutan-1-ol	339-62-8		500mg	$ 455.00	2022-06-03
TRC	T257646-1g	4,4,4-Trifluoro-3-methylbutan-1-ol	339-62-8		1g	$ 705.00	2022-06-03
Enamine	EN300-337055-0.05g	4,4,4-trifluoro-3-methylbutan-1-ol	339-62-8	95.0%	0.05g	$202.0	2025-03-21
Enamine	EN300-337055-0.1g	4,4,4-trifluoro-3-methylbutan-1-ol	339-62-8	95.0%	0.1g	$301.0	2025-03-21
Enamine	EN300-337055-0.25g	4,4,4-trifluoro-3-methylbutan-1-ol	339-62-8	95.0%	0.25g	$431.0	2025-03-21
Enamine	EN300-337055-0.5g	4,4,4-trifluoro-3-methylbutan-1-ol	339-62-8	95.0%	0.5g	$679.0	2025-03-21
Enamine	EN300-337055-1.0g	4,4,4-trifluoro-3-methylbutan-1-ol	339-62-8	95.0%	1.0g	$871.0	2025-03-21
Enamine	EN300-337055-2.5g	4,4,4-trifluoro-3-methylbutan-1-ol	339-62-8	95.0%	2.5g	$1707.0	2025-03-21
Enamine	EN300-337055-5.0g	4,4,4-trifluoro-3-methylbutan-1-ol	339-62-8	95.0%	5.0g	$2525.0	2025-03-21